Cas no 139253-95-5 (2-Butanol, 3-butoxy-)

• Product Name: 2-Butanol, 3-butoxy-
• CAS No: 139253-95-5
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 1274637
• PubChem ID: 19807987
• Update Time: 2025-04-20

2-Butanol, 3-butoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-butoxy-
• 3-butoxybutan-2-ol
• 139253-95-5
• AKOS011071466
• DTXSID70600152
• SCHEMBL873337

• Inchi： 1S/C8H18O2/c1-4-5-6-10-8(3)7(2)9/h7-9H,4-6H2,1-3H3
• InChI Key： MONVPAREHNUIAL-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C)C(C)O

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46